GP-NPEA
GP-NPEA
N-Acylated ethanolamines (NAE) are naturally-occurring lipids that have diverse bioactivities. For example, arachidonoyl ethanolamide (AEA) is an endogenous neurotransmitter that evokes cellular responses by activating the cannabinoid receptors, central cannabinoid (CB1) and peripheral cannabinoid (CB2). The different types of NAE are derived from glycerophospho-linked precursors by the activity of glycerophosphodiesterase 1 (GDE1). Glycerophospho-N-palmitoyl ethanolamine (GP-NPEA) is the metabolic precursor of palmitoyl ethanolamide (PEA). PEA is an endogenous cannabinoid found in brain, liver, and other mammalian tissues, that has potent anti-inflammatory activity in vivo. PEA has low affinity for peripheral cannabinoid (CB2) and no appreciable affinity for central cannabinoid (CB1), suggesting that its efficacy is through a different receptor.
Brand Name:
Vulcanchem
CAS No.:
100575-09-5
VCID:
VC0174063
InChI:
InChI=1S/C21H44NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-21(25)22-16-17-28-30(26,27)29-19-20(24)18-23/h20,23-24H,2-19H2,1H3,(H,22,25)(H,26,27)
SMILES:
CCCCCCCCCCCCCCCC(=O)NCCOP(=O)(O)OCC(CO)O
Molecular Formula:
C21H44NO7P
Molecular Weight:
453.557
GP-NPEA
CAS No.: 100575-09-5
Main Products
VCID: VC0174063
Molecular Formula: C21H44NO7P
Molecular Weight: 453.557
| CAS No. | 100575-09-5 |
|---|---|
| Product Name | GP-NPEA |
| Molecular Formula | C21H44NO7P |
| Molecular Weight | 453.557 |
| IUPAC Name | 2,3-dihydroxypropyl 2-(hexadecanoylamino)ethyl hydrogen phosphate |
| Standard InChI | InChI=1S/C21H44NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-21(25)22-16-17-28-30(26,27)29-19-20(24)18-23/h20,23-24H,2-19H2,1H3,(H,22,25)(H,26,27) |
| Standard InChIKey | FIXMIXZULLAMCB-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)NCCOP(=O)(O)OCC(CO)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | N-Acylated ethanolamines (NAE) are naturally-occurring lipids that have diverse bioactivities. For example, arachidonoyl ethanolamide (AEA) is an endogenous neurotransmitter that evokes cellular responses by activating the cannabinoid receptors, central cannabinoid (CB1) and peripheral cannabinoid (CB2). The different types of NAE are derived from glycerophospho-linked precursors by the activity of glycerophosphodiesterase 1 (GDE1). Glycerophospho-N-palmitoyl ethanolamine (GP-NPEA) is the metabolic precursor of palmitoyl ethanolamide (PEA). PEA is an endogenous cannabinoid found in brain, liver, and other mammalian tissues, that has potent anti-inflammatory activity in vivo. PEA has low affinity for peripheral cannabinoid (CB2) and no appreciable affinity for central cannabinoid (CB1), suggesting that its efficacy is through a different receptor. |
| Synonyms | GP-NAE;GP-NPEA |
| PubChem Compound | 53393933 |
| Last Modified | Nov 11 2021 |
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